2,3-Dimethoxy-5-nitrophenol

• IUPAC Name: 2,3-dimethoxy-5-nitrophenol
• InChI: InChI=1S/C8H9NO5/c1-13-7-4-5(9(11)12)3-6(10)8(7)14-2/h3-4,10H,1-2H3
• InChI Key: OHKOOWDMYYNFBX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)O)[N+](=O)[O-]
• Molecular Formula: C8H9NO5
• DSSTOX Substance ID: DTXSID00624841
• Molecular Weight: 199.16 g/mol
• CAS No.: 32905-09-2

Description

2,3-Dimethoxy-5-nitrophenol is a useful research compound. Its molecular formula is C8H9NO5 and its molecular weight is 199.16 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Reactivity

Synthesis of Novel Chiral Biphenylamine Ligand : 2,3-Dimethoxy-5-nitrophenol serves as a precursor in the synthesis of chiral ligands like 6,6′-dimethoxy-2,2′-diaminobiphenyl. This process involves multiple steps including iodination, Ullmann coupling, and reduction, underlining the compound's role in synthesizing complex organic structures (Chen et al., 2010).

Synthesis of Pyrrolo[4,3,2-de]quinolines : this compound derivatives are instrumental in synthesizing pyrroloquinolines, compounds with potential pharmacological applications. The synthesis process involves the conversion of nitrophenols into nitroquinolines, further undergoing transformations to yield the final compounds (Roberts et al., 1997).

Synthesis of 2,3-Dimethoxy-5-methyl-p-benzoquinone : This compound, a key intermediate in coenzyme Q synthesis, is obtained through a methylation and catalytic reduction of 5-nitrophenol derivatives, demonstrating the compound's importance in biochemical synthesis pathways (Sato et al., 1972).

Environmental Implications and Photophysics

Environmental Impact of Nitrophenols : Nitrophenols, including derivatives of this compound, are of environmental significance. They exhibit unique photophysical properties and engage in environmental processes, such as nitro-group twisting and proton transfer, relevant for atmospheric chemistry and environmental remediation (Bailey-Darland et al., 2023).

Photokinetic and Environmental Studies : The compound's derivatives are utilized in photokinetic studies and environmental applications, such as measuring UV intensity from excimer lamps, highlighting its role in environmental monitoring and photophysical research (Zhang et al., 1999).

Safety and Hazards

The safety data sheet for 2,3-Dimethoxy-5-nitrophenol indicates that it is harmful if swallowed, in contact with skin, or if inhaled. It is recommended to avoid dust formation and to wear personal protective equipment/face protection.